Cas no 425608-38-4 (N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine)
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine
- CBKinase1_013499
- CBKinase1_001099
- Cambridge id 6188880
- ADAL1027977
- ST51015442
- glycine, N-(4-nitrophenyl)-N-(phenylsulfonyl)-
- 2-[N-(benzenesulfonyl)-4-nitroanilino]acetic acid
- 2-[N-(4-nitrophenyl)benzenesulfonamido]acetic acid
- 2-[(4-nitrophenyl)(phenylsulfonyl)amino]acetic acid
-
- MDL: MFCD01012490
- Inchi: 1S/C14H12N2O6S/c17-14(18)10-15(11-6-8-12(9-7-11)16(19)20)23(21,22)13-4-2-1-3-5-13/h1-9H,10H2,(H,17,18)
- InChI Key: ALETTZCGJDGEAG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N(CC(=O)O)C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 525
- Topological Polar Surface Area: 129
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 590.0±60.0 °C at 760 mmHg
- Flash Point: 310.6±32.9 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N137610-500mg |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | N137610-1000mg |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | N137610-2000mg |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB417804-500 mg |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 500MG |
€151.00 | 2022-08-31 | ||
| abcr | AB417804-1 g |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 1 g |
€172.20 | 2023-07-19 | ||
| abcr | AB417804-5 g |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 5 g |
€389.30 | 2023-07-19 | ||
| abcr | AB417804-10 g |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 10 g |
€539.60 | 2023-07-19 | ||
| abcr | AB417804-25 g |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine |
425608-38-4 | 25 g |
€1,115.80 | 2023-07-19 | ||
| abcr | AB417804-500mg |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine; . |
425608-38-4 | 500mg |
€157.00 | 2025-04-18 | ||
| abcr | AB417804-1g |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine; . |
425608-38-4 | 1g |
€173.00 | 2025-04-18 |
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine
Recent Advances in the Study of N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine (CAS: 425608-38-4) in Chemical Biology and Pharmaceutical Research
N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine (CAS: 425608-38-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This glycine derivative, characterized by its nitrophenyl and phenylsulfonyl moieties, has been the subject of several studies exploring its biochemical interactions, synthetic pathways, and pharmacological activities. The compound's distinct chemical structure makes it a valuable scaffold for drug development, particularly in the design of enzyme inhibitors and modulators of biological pathways.
Recent studies have focused on the synthesis and characterization of N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine, with particular attention to its purity, stability, and reactivity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure the compound's structural integrity and to study its behavior under various conditions. These efforts are critical for establishing reliable protocols for the compound's production and handling in both research and potential clinical settings.
In the realm of biological activity, preliminary investigations have revealed that N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine exhibits promising interactions with specific protein targets. For instance, molecular docking studies suggest that the compound may bind to key enzymes involved in inflammatory pathways, potentially offering a novel approach to modulating immune responses. Additionally, its sulfonyl group has been hypothesized to contribute to enhanced bioavailability and metabolic stability, which are crucial factors in drug development. These findings have spurred further research into its mechanism of action and therapeutic potential.
One of the most notable applications of N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully utilized this compound in multi-step synthetic routes to produce derivatives with improved pharmacological profiles. For example, modifications at the glycine moiety have yielded compounds with enhanced selectivity and potency against specific biological targets. Such innovations highlight the versatility of N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine as a building block in medicinal chemistry.
Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological properties. Current studies are employing in vitro and in vivo models to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early results indicate that while the compound demonstrates favorable stability in physiological conditions, further optimization may be required to minimize potential off-target effects. These ongoing investigations are essential for translating the compound's potential into viable therapeutic agents.
In conclusion, N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine (CAS: 425608-38-4) represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and synthetic utility, make it a valuable subject for continued study. As research progresses, this compound may pave the way for new therapeutic strategies and contribute to the development of innovative treatments for various diseases. Future directions include exploring its applications in targeted drug delivery systems and combination therapies, as well as expanding its use in diverse biochemical assays.
425608-38-4 (N-(4-Nitrophenyl)-N-(phenylsulfonyl)glycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)